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Compound of Interest

Compound Name: CART(55-102)(rat)

Cat. No.: B561573

Technical Support Center: CART(55-102)(rat)
Peptide

This technical support center provides researchers, scientists, and drug development
professionals with best practices for handling and storing the CART(55-102)(rat) peptide. It
includes troubleshooting guides and frequently asked questions (FAQSs) to address specific
Issues that may be encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is CART(55-102)(rat) peptide?

Al: CART(55-102)(rat) is a biologically active fragment of the cocaine- and amphetamine-
regulated transcript (CART) peptide. It is a neuropeptide involved in various physiological
processes, including the regulation of food intake, energy balance, stress, and reward
pathways. In research, it is often used to study its potent appetite-suppressing activity.[1]

Q2: What are the recommended storage conditions for lyophilized CART(55-102)(rat) peptide?

A2: Lyophilized CART(55-102)(rat) peptide should be stored at -20°C.[1][2] Some suppliers
suggest that for long-term storage, -80°C is also suitable.[3] It is crucial to protect the peptide
from moisture.[3]

Q3: How should | reconstitute the CART(55-102)(rat) peptide?
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A3: The lyophilized peptide should be reconstituted with sterile, distilled water or a sterile
buffer.[4] For example, it is soluble up to 1 mg/ml in water.[1] Some suppliers also indicate
solubility in water up to 50 mg/mL, potentially requiring sonication.[3] It is recommended to
centrifuge the vial before opening to ensure all the powder is at the bottom.

Q4: What are the recommended storage conditions for the reconstituted peptide solution?

A4: Once reconstituted, the peptide solution should be aliquoted to avoid repeated freeze-thaw
cycles.[5] For short-term storage, the solution can be kept at 4°C for up to a few days.[5] For
longer-term storage, it is recommended to store the aliquots at -20°C or -80°C.[3][5]
Reconstituted product is generally stable for up to 6 months at -20°C.[4]

Q5: What is the stability of the CART(55-102)(rat) peptide?

A5: The lyophilized powder is stable for at least 12 months when stored correctly at -20°C.[4]
The stability of the reconstituted solution depends on the storage temperature, with longer
stability at -80°C.[3] Repeated freeze-thaw cycles should be strictly avoided as they can
degrade the peptide.[5]

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Peptide will not dissolve or

forms precipitates.

- Incorrect solvent used.-
Concentration is too high.-
Peptide has degraded due to

improper storage.

- Ensure you are using a
recommended solvent such as
sterile water or an appropriate
buffer.[1][4]- Try warming the
solution gently or using
sonication to aid dissolution.
[3]- Reconstitute to a lower
concentration.- If degradation
is suspected, use a fresh vial
of peptide.

Inconsistent or no biological
activity observed in

experiments.

- Improper storage leading to
peptide degradation.-
Repeated freeze-thaw cycles.-
Incorrect dosage or
administration.- Issues with the

experimental setup.

- Always store the peptide as
recommended and aliquot
after reconstitution to avoid
multiple freeze-thaw cycles.[3]
[5]- Verify the correct dosage
and administration protocol for
your specific experiment (in
Vivo or in vitro).- Ensure all
other experimental parameters
and reagents are optimal.- Use
a fresh aliquot or a new vial of
the peptide.

Precipitation of the peptide
during storage of the

reconstituted solution.

- Solution is supersaturated.-

Buffer incompatibility.

- Store at the recommended
temperature and avoid
agitation.- If using a buffer,
ensure it is compatible with the
peptide. Consider
reconstituting in sterile water

first before diluting in buffer.

Quantitative Data Summary
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Parameter Value Source
Molecular Weight ~5259.21 g/mol [1]
Solubility in Water Up to 1 mg/mL to 50 mg/mL [1][3]
Storage (Lyophilized) -20°C or -80°C [11[3]
Storage (Reconstituted) -20°C or -80°C (aliquoted) [31[5]
Purity >95% [1]

Experimental Protocols
Protocol 1: Reconstitution of CART(55-102)(rat) Peptide

» Preparation: Before opening, briefly centrifuge the vial to ensure the lyophilized powder is at
the bottom.

» Solvent Addition: Add the calculated volume of sterile, cold solvent (e.g., distilled water or
sterile buffer) to the vial to achieve the desired stock concentration. For example, to make a
1 mg/mL stock solution, add 1 mL of solvent to 1 mg of peptide.

o Dissolution: Gently vortex or pipette the solution up and down to ensure the peptide is fully
dissolved. If necessary, sonicate briefly.[3]

» Aliquoting and Storage: Aliquot the reconstituted peptide into smaller, single-use volumes in
low-protein-binding microcentrifuge tubes. Store the aliquots at -20°C or -80°C for long-term
use.[3][5]

Protocol 2: In Vivo Administration
(Intracerebroventricular Injection in Rats)

This is a general guideline and should be adapted based on specific experimental
requirements and institutional animal care and use committee (IACUC) protocols.

o Peptide Preparation: Thaw a single aliquot of the reconstituted CART(55-102)(rat) peptide
on ice. Dilute to the final desired concentration with sterile saline or artificial cerebrospinal
fluid (aCSF). Doses used in studies have ranged from 0.2 to 5.0 ug per injection.[6]
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e Animal Preparation: Anesthetize the rat according to your approved institutional protocol.
Secure the animal in a stereotaxic frame.

e Surgical Procedure: Perform the surgical procedure to expose the skull and identify the
target coordinates for the lateral ventricle.

« Injection: Slowly infuse the prepared peptide solution into the ventricle using a microinjection
pump over a period of several minutes.

o Post-operative Care: Suture the incision and provide appropriate post-operative care,
including analgesics and monitoring for recovery.

Protocol 3: In Vitro Cell Culture Assay

This protocol is a general example for treating cultured cells and should be optimized for your
specific cell line and experiment.

o Cell Plating: Plate your cells of interest (e.g., neuronal cells, pituitary-derived cells) at the
desired density in appropriate culture plates and allow them to adhere and grow.

o Peptide Preparation: Thaw an aliquot of the reconstituted CART(55-102)(rat) peptide and
dilute it to the final working concentration in your cell culture medium. Concentrations used in
studies can range from nanomolar to micromolar, for example, 100 nM.[7]

o Cell Treatment: Remove the existing media from the cells and replace it with the media
containing the CART peptide.

 Incubation: Incubate the cells for the desired period (e.g., minutes to hours) to observe the
effects on signaling pathways or other cellular responses.[7]

o Analysis: After incubation, harvest the cells for downstream analysis, such as Western
blotting for phosphorylated proteins (e.g., ERK), CAMP assays, or gene expression analysis.

[1][7]

Signaling Pathway and Workflow Diagrams

Below are diagrams illustrating the known signaling pathway of CART peptide and a general
experimental workflow.
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Figure 1. CART Peptide Signaling Pathway
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Figure 1. CART Peptide Signaling Pathway
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Figure 2. General Experimental Workflow
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Figure 2. General Experimental Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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